Cas no 2227898-85-1 (3-bromo-1-methyl-5-(2R)-oxiran-2-yl-1H-pyrazole)

• Product Name: 3-bromo-1-methyl-5-(2R)-oxiran-2-yl-1H-pyrazole
• CAS No: 2227898-85-1
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• CID: 5834759
• PubChem ID: 165698800
• Update Time: 2025-05-24

3-bromo-1-methyl-5-(2R)-oxiran-2-yl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-methyl-5-(2R)-oxiran-2-yl-1H-pyrazole
• 2227898-85-1
• EN300-1916242
• 3-bromo-1-methyl-5-[(2R)-oxiran-2-yl]-1H-pyrazole

• Inchi： 1S/C6H7BrN2O/c1-9-4(5-3-10-5)2-6(7)8-9/h2,5H,3H2,1H3/t5-/m0/s1
• InChI Key： DYQYKWCUMQBVQB-YFKPBYRVSA-N
• SMILES： BrC1C=C([C@@H]2CO2)N(C)N=1

Computed Properties

• Exact Mass: 201.97418g/mol
• Monoisotopic Mass: 201.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 30.4Ų

Additional information on 3-bromo-1-methyl-5-(2R)-oxiran-2-yl-1H-pyrazole

Introduction to 3-bromo-1-methyl-5-(2R)-oxiran-2-yl-1H-pyrazole (CAS No: 2227898-85-1)

3-bromo-1-methyl-5-(2R)-oxiran-2-yl-1H-pyrazole (CAS No: 2227898-85-1) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its brominated pyrazole core and an oxirane substituent, represents a promising scaffold for the development of novel bioactive molecules. The structural features of this molecule make it particularly intriguing for researchers exploring innovative therapeutic strategies.

The pyrazole moiety is a well-documented pharmacophore in drug discovery, known for its ability to interact with various biological targets, including enzymes and receptors. The presence of a bromine atom at the 3-position enhances the electrophilicity of the molecule, making it a versatile intermediate for further functionalization. Additionally, the oxirane ring introduces a reactive site that can be exploited for bioconjugation or further chemical transformations, opening up diverse possibilities in synthetic chemistry.

In recent years, there has been a surge in interest regarding heterocyclic compounds with oxygen-containing functional groups due to their broad spectrum of biological activities. 3-bromo-1-methyl-5-(2R)-oxiran-2-yl-1H-pyrazole is no exception and has been studied for its potential applications in the synthesis of small-molecule inhibitors and probes. The chiral oxirane substituent at the 5-position adds an extra layer of complexity, making this compound a valuable tool for exploring enantioselective interactions in biological systems.

One of the most compelling aspects of this compound is its utility in medicinal chemistry. Researchers have leveraged its structural framework to design molecules with enhanced binding affinity and selectivity towards specific therapeutic targets. For instance, studies have shown that derivatives of 3-bromo-1-methyl-5-(2R)-oxiran-2-yl-1H-pyrazole exhibit promising activity against certain kinases and other enzymes implicated in diseases such as cancer and inflammation. The bromine atom serves as a handle for cross-coupling reactions, enabling the facile introduction of additional functional groups that can modulate biological activity.

The oxirane ring, while reactive, can be selectively manipulated under controlled conditions to yield diverse products. This reactivity has been exploited in the synthesis of peptidomimetics and other bioconjugates, where the oxirane group acts as a temporary protecting group or a site for selective modification. Such applications highlight the compound's potential as a building block in the construction of complex molecular architectures.

Recent advances in computational chemistry have further enhanced the understanding of 3-bromo-1-methyl-5-(2R)-oxiran-2-yl-1H-pyrazole's interactions with biological targets. Molecular docking studies have revealed that this compound can bind to specific pockets on proteins with high affinity, suggesting its suitability for drug development. These computational insights have guided experimental efforts, leading to the identification of novel analogs with improved pharmacokinetic properties.

The synthesis of 3-bromo-1-methyl-5-(2R)-oxiran-2-yl-1H-pyrazole involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. Key steps include bromination of a pyrazole precursor, followed by stereocontrolled ring formation to introduce the chiral oxirane substituent. These synthetic strategies highlight the compound's accessibility while maintaining high regioselectivity and enantiocontrol.

In conclusion, 3-bromo-1-methyl-5-(2R)-oxiran-2-yl-1H-pyrazole (CAS No: 2227898-85-1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for drug discovery and molecular biology studies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.